Cas no 808740-33-2 (3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde)

• Product Name: 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde
• CAS No: 808740-33-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD06738522
• CID: 715096
• PubChem ID: 53407693
• Update Time: 2025-10-25

3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-(2-methoxyphenyl)-
• 3-(2-methoxyphenyl)-1,2-oxazole-5-carbaldehyde
• 3-(2-Methoxy-phenyl)-isoxazole-5-carbaldehyde
• 3-(2-METHOXYPHENYL)ISOXAZOLE-5-CARBALDEHYDE
• FT-0716327
• MFCD06738522
• SCHEMBL20507148
• A864636
• 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde, AldrichCPR
• DTXSID40695994
• AB27305
• 808740-33-2
• AKOS022359646
• CS-0331018
• G84535
• DB-075710
• 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde

• MDL： MFCD06738522
• Inchi： 1S/C11H9NO3/c1-14-11-5-3-2-4-9(11)10-6-8(7-13)15-12-10/h2-7H,1H3
• InChI Key： XOISEUFQRSBSTC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=C(C=O)ON=1

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.16270

3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde

Recent Advances in the Study of 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde (CAS: 808740-33-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde (CAS: 808740-33-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the versatility of 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde as a building block in the synthesis of more complex heterocyclic compounds. Its isoxazole core, combined with the methoxyphenyl and aldehyde functional groups, makes it an attractive candidate for the development of novel bioactive molecules. Researchers have explored its role in modulating various biological pathways, including inflammation and oxidative stress, which are critical in the pathogenesis of numerous diseases.

One of the most promising applications of 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde is in the field of oncology. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent. The compound's mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer. Further investigations are underway to elucidate its precise molecular targets and optimize its pharmacological properties.

In addition to its anticancer potential, 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde has shown promise in the treatment of neurodegenerative diseases. Recent research has indicated that the compound may possess neuroprotective properties, potentially through its ability to scavenge reactive oxygen species (ROS) and reduce oxidative damage in neuronal cells. These findings open new avenues for the development of therapies targeting conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde has also been a focus of recent research, with efforts directed toward improving yield and scalability. Novel synthetic routes have been developed, leveraging advances in catalytic methods and green chemistry principles. These improvements are critical for facilitating the compound's transition from the laboratory to clinical applications.

Despite these promising developments, challenges remain in the optimization of 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde for therapeutic use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-(2-Methoxyphenyl)isoxazole-5-carbaldehyde (CAS: 808740-33-2) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse biological activities and synthetic versatility make it a valuable candidate for drug discovery. Continued investigation into its mechanisms of action and therapeutic applications will undoubtedly yield significant insights and contribute to the development of novel treatments for a range of diseases.